Cas no 1806731-99-6 (6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1806731-99-6
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4833937
• Update Time: 2025-05-21

6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-4(16-7(9,10)11)2-5(13)12-6(3)17(8,14)15/h2H,1H3,(H,12,13)
• InChI Key： UHKRGQNKWHLWDM-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C(=CC(N1)=O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 1.3
• Topological Polar Surface Area: 80.8

Additional information on 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Overview of 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806731-99-6)

The compound 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806731-99-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with hydroxy, methyl, trifluoromethoxy, and sulfonyl chloride groups, makes it a versatile building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The sulfonyl chloride moiety in 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride enables facile derivatization, making it a key intermediate for coupling reactions in medicinal chemistry. This aligns with the growing trend of fragment-based drug discovery (FBDD), where small molecular fragments like this are used to construct larger, more complex therapeutics.

From an industrial perspective, the synthesis and scalability of 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride are critical topics. Optimizing its production involves addressing challenges such as regioselective functionalization of the pyridine ring and stabilizing the reactive sulfonyl chloride group. These aspects are frequently discussed in forums and publications focused on process chemistry and green chemistry, reflecting the broader industry shift toward sustainable manufacturing practices.

The compound’s role in agrochemical innovation is another area of interest. Its trifluoromethoxy group is a common feature in modern pesticides and herbicides, contributing to improved pest resistance management. As regulatory pressures increase for safer agrochemicals, researchers are exploring derivatives of 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride to develop environmentally friendly solutions.

Analytical characterization of this compound is also a hot topic, with techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography being essential for quality control. The presence of both hydroxy and sulfonyl chloride functionalities necessitates careful handling during analysis, a subject often queried in scientific databases and chemical forums.

In summary, 6-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806731-99-6) is a pivotal compound in modern synthetic chemistry, bridging gaps between pharmaceutical development, agrochemical research, and industrial process optimization. Its multifaceted applications and structural complexity continue to inspire innovation across scientific disciplines.